Cas no 2249169-08-0 (2-[3-[(2-Oxopyrimidin-1-yl)methyl]anilino]ethanesulfonyl fluoride)

• Product Name: 2-[3-[(2-Oxopyrimidin-1-yl)methyl]anilino]ethanesulfonyl fluoride
• CAS No: 2249169-08-0
• MF: C₁₃H₁₄FN₃O₃S
• MW: 311.331964969635
• CID: 5859798
• PubChem ID: 138007123
• Update Time: 2025-11-05

2-[3-[(2-Oxopyrimidin-1-yl)methyl]anilino]ethanesulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 2-[3-[(2-Oxopyrimidin-1-yl)methyl]anilino]ethanesulfonyl fluoride
• EN300-26591849
• 2-({3-[(2-oxo-1,2-dihydropyrimidin-1-yl)methyl]phenyl}amino)ethane-1-sulfonyl fluoride
• 2249169-08-0

• Inchi： 1S/C13H14FN3O3S/c14-21(19,20)8-6-15-12-4-1-3-11(9-12)10-17-7-2-5-16-13(17)18/h1-5,7,9,15H,6,8,10H2
• InChI Key： TZPNXGCLAPCVIN-UHFFFAOYSA-N
• SMILES： S(CCNC1C=CC=C(C=1)CN1C(N=CC=C1)=O)(=O)(=O)F

Computed Properties

• Exact Mass: 311.07399065g/mol
• Monoisotopic Mass: 311.07399065g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 527
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 87.2Ų

Additional information on 2-[3-[(2-Oxopyrimidin-1-yl)methyl]anilino]ethanesulfonyl fluoride

Introduction to 2-[3-[(2-Oxopyrimidin-1-yl)methyl]anilino]ethanesulfonyl fluoride (CAS No. 2249169-08-0)

2-[3-[(2-Oxopyrimidin-1-yl)methyl]anilino]ethanesulfonyl fluoride is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry due to its unique structural and functional properties. This compound, identified by the CAS number 2249169-08-0, belongs to a class of molecules that exhibit promising biological activities, making it a valuable scaffold for the development of novel therapeutic agents. The intricate architecture of this compound, featuring a sulfonyl fluoride group and a complex aromatic system, positions it as a candidate for further exploration in drug discovery programs.

The chemical structure of 2-[3-[(2-Oxopyrimidin-1-yl)methyl]anilino]ethanesulfonyl fluoride consists of several key functional groups that contribute to its reactivity and potential biological interactions. The presence of a sulfonyl fluoride moiety is particularly noteworthy, as this group is known for its ability to enhance binding affinity and metabolic stability in drug molecules. Additionally, the aniline and oxopyrimidine components introduce hydrophobic and polar interactions, respectively, which can be exploited to modulate the pharmacokinetic profile of derivatives.

In recent years, there has been a growing interest in exploring the therapeutic potential of molecules that incorporate oxopyrimidine scaffolds. Oxopyrimidines have been demonstrated to exhibit a wide range of biological activities, including antiviral, anticancer, and anti-inflammatory effects. The incorporation of such a motif into 2-[3-[(2-Oxopyrimidin-1-yl)methyl]anilino]ethanesulfonyl fluoride suggests that this compound may possess similar properties, making it an attractive candidate for further investigation.

One of the most compelling aspects of this compound is its potential as a kinase inhibitor. Kinases are enzymes that play critical roles in numerous cellular processes, and their dysregulation is often associated with various diseases, particularly cancer. By designing molecules that selectively inhibit specific kinases, researchers can develop targeted therapies with improved efficacy and reduced side effects. The structure of 2-[3-[(2-Oxopyrimidin-1-yl)methyl]anilino]ethanesulfonyl fluoride suggests that it may interact with kinase active sites, potentially leading to the development of novel inhibitors.

Furthermore, the sulfonyl fluoride group in 2-[3-[(2-Oxopyrimidin-1-yl)methyl]anilino]ethanesulfonyl fluoride can be further functionalized to enhance its biological activity. For instance, sulfonyl fluorides can be converted into other sulfonyl derivatives such as sulfonamides or sulfonates through nucleophilic substitution reactions. These transformations can modify the pharmacological properties of the compound, allowing researchers to fine-tune its activity against specific targets.

Recent studies have highlighted the importance of understanding the structural features that contribute to the biological activity of drug candidates. Computational methods, such as molecular docking and molecular dynamics simulations, have been increasingly used to predict how molecules interact with biological targets at the atomic level. These tools can help researchers identify key residues involved in binding and optimize the structure of compounds like 2-[3-[(2-Oxopyrimidin-1-yl)methyl]anilino]ethanesulfonyl fluoride for improved potency and selectivity.

The synthesis of 2-[3-[(2-Oxopyrimidin-1-yl)methyl]anilino]ethanesulfonyl fluoride presents unique challenges due to its complex architecture. However, advances in synthetic chemistry have made it possible to construct such molecules with high precision. Multi-step synthetic routes often involve key transformations such as Suzuki-Miyaura cross-coupling reactions, nucleophilic substitutions, and protecting group strategies. These methods allow chemists to build the desired structure efficiently while maintaining high yields and purity.

In conclusion, 2-[3-[(2-Oxopyrimidin-1-yl)methyl]anilino]ethanesulfonyl fluoride (CAS No. 2249169-08-0) is a promising compound with significant potential in pharmaceutical research. Its unique structural features make it an attractive scaffold for developing novel therapeutic agents targeting various diseases. As research in medicinal chemistry continues to evolve, compounds like this one will play a crucial role in advancing our understanding of drug design and development.